Cas no 2229343-80-8 (1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine
• CAS No: 2229343-80-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5881995
• PubChem ID: 165881577
• Update Time: 2025-06-07

1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine
• 2229343-80-8
• EN300-1860046

• Inchi： 1S/C12H15N3O/c1-15-12(11(13)9-14-15)7-8-16-10-5-3-2-4-6-10/h2-6,9H,7-8,13H2,1H3
• InChI Key： JCEZKDRTJFTKSL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCC1=C(C=NN1C)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine

1-Methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine, with the CAS number 2229343-80-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and materials science. The structure of this molecule is characterized by a pyrazole ring, a methyl group, and a phenoxyethyl substituent, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications. The synthesis of 1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions, which are carefully optimized to ensure high selectivity and efficiency.

The structural features of this compound play a pivotal role in its biological activity. The phenoxyethyl group introduces electronic and steric effects that influence the molecule's interaction with biological targets. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored in various disease models, including neurodegenerative disorders and cancer.

In terms of applications, 1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine has shown potential in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Researchers have investigated its use as a ligand in metallo-drug complexes, where it enhances the stability and bioavailability of the active ingredient. Furthermore, its role as a building block in combinatorial chemistry has opened new avenues for discovering structurally diverse compounds with enhanced pharmacological profiles.

The latest research on this compound has also focused on its environmental impact and biodegradability. Studies indicate that under specific conditions, this compound can undergo enzymatic degradation, reducing its persistence in the environment. This finding is particularly important for industries involved in chemical manufacturing, as it aligns with global efforts to promote sustainable practices.

In conclusion, 1-methyl-5-(2-phenoxyethyl)-1H-pyrazol-4-amine (CAS No: 2229343-80-8) stands out as a versatile molecule with significant potential across multiple domains. Its unique structure, coupled with cutting-edge synthetic methodologies and promising biological activities, positions it as a key player in future scientific advancements. As research continues to unfold, this compound is expected to contribute even more significantly to the fields of medicine and materials science.